Cas no 1806381-92-9 (1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806381-92-9
• MF: C₁₀H₇Br₂F₃O
• MW: 359.965192079544
• CID: 4975193
• Update Time: 2025-06-15

1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O/c1-5(16)9(12)6-2-3-7(8(11)4-6)10(13,14)15/h2-4,9H,1H3
• InChI Key： KAMBUDGWNRNUQV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)(F)F)=C(C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1806381-92-9)

1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1806381-92-9) is a brominated and trifluoromethyl-substituted aromatic ketone that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have highlighted its potential in modulating key signaling pathways involved in cancer and inflammatory diseases, making it a promising candidate for further investigation.

The synthesis of 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one involves a multi-step process, starting from commercially available precursors. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability. The presence of both bromine and trifluoromethyl groups on the aromatic ring enhances the compound's reactivity, enabling its use in diverse coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one exhibit potent inhibitory effects on specific kinases, including JAK2 and BTK, which are implicated in hematological malignancies and autoimmune disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this scaffold led to compounds with nanomolar IC50 values against these targets, suggesting its potential as a lead compound for further optimization.

Moreover, the trifluoromethyl group in 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one contributes to enhanced metabolic stability and membrane permeability, as evidenced by recent pharmacokinetic studies. Researchers have also explored its role in fragment-based drug design, where it serves as a key building block for constructing more complex molecules with improved binding affinity and selectivity. This approach has been particularly fruitful in the development of next-generation therapeutics for resistant cancers.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from this scaffold. Issues such as off-target effects and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent advancements in computational modeling and high-throughput screening have provided valuable insights into structure-activity relationships, aiding in the design of safer and more efficacious derivatives.

In conclusion, 1-Bromo-1-(3-bromo-4-(trifluoromethyl)phenyl)propan-2-one (CAS: 1806381-92-9) represents a valuable chemical entity with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research aimed at developing novel therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.